Cas no 941946-05-0 (N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide
• CAS No: 941946-05-0
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 5500788
• Update Time: 2025-07-19

N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide, N-[4-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C21H22N4OS/c26-21(15-18-5-4-14-27-18)22-17-8-6-16(7-9-17)19-10-11-20(24-23-19)25-12-2-1-3-13-25/h4-11,14H,1-3,12-13,15H2,(H,22,26)
• InChI Key： GRGBUILPGXNYTD-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(C3=NN=C(N4CCCCC4)C=C3)C=C2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide

Recent Advances in the Study of N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide (CAS: 941946-05-0)

In recent years, the compound N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide (CAS: 941946-05-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a piperidin-1-yl pyridazine core with a thiophene acetamide moiety suggests a versatile pharmacophore capable of interacting with multiple biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of investigation has been the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as critical targets in drug discovery, particularly in oncology and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide exhibits high affinity for specific protein domains involved in PPIs, suggesting its utility as a scaffold for developing novel inhibitors. Molecular docking simulations have further supported these findings, revealing favorable binding energies and interaction patterns with target proteins.

Another significant aspect of recent research has been the exploration of the compound's pharmacokinetic profile. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the molecule possesses moderate oral bioavailability and favorable tissue distribution. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization. Researchers have employed structural modifications, including the introduction of fluorine atoms and the use of prodrug strategies, to enhance its metabolic stability and overall drug-like properties.

In vivo studies have provided preliminary evidence of the compound's therapeutic potential. For instance, in rodent models of inflammatory diseases, N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide has demonstrated significant anti-inflammatory effects, likely mediated through the inhibition of key signaling pathways such as NF-κB. These findings have spurred interest in its application for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective effects in models of Parkinson's disease suggest a broader therapeutic scope, although further validation is needed.

Despite these promising results, several challenges remain. The compound's synthetic route, while established, requires optimization for large-scale production. Recent advances in flow chemistry and catalytic methods offer potential solutions to improve yield and purity. Furthermore, the need for comprehensive toxicology studies cannot be overstated, as early data indicate the possibility of off-target effects at higher doses. Collaborative efforts between academia and industry are essential to address these hurdles and advance the compound toward clinical development.

In conclusion, N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}-2-(thiophen-2-yl)acetamide (CAS: 941946-05-0) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological profile, combined with ongoing research efforts, positions it as a molecule of significant interest. Future studies should focus on refining its properties, expanding its therapeutic indications, and overcoming existing challenges to unlock its full potential. The continued exploration of this compound underscores the dynamic and innovative nature of modern pharmaceutical research.